Cas no 2679941-12-7 ((2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• CAS No: 2679941-12-7
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 6443484
• PubChem ID: 165913385
• Update Time: 2025-05-23

(2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275294
• 2679941-12-7
• (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-3-4-16-10(14)11-6-7(15-2)5-8(11)9(12)13/h3,7-8H,1,4-6H2,2H3,(H,12,13)/t7-,8-/m0/s1
• InChI Key： JMWOCAIYXGOAMD-YUMQZZPRSA-N
• SMILES： O(C)[C@@H]1CN(C(=O)OCC=C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1Ų

Additional information on (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

Introduction to (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic Acid (CAS No. 2679941-12-7)

The compound (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid, identified by its CAS number 2679941-12-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The unique arrangement of its stereocenters and the presence of both ester and ether functionalities make it a versatile building block for the synthesis of more intricate pharmacophores.

In recent years, there has been a growing interest in the development of chiral compounds that can selectively interact with biological targets. The stereochemistry of (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid is particularly noteworthy, as the precise spatial arrangement of its substituents can influence its biological activity. This has led to extensive research into its potential as a chiral ligand or intermediate in asymmetric synthesis. The compound's structure allows for the facile introduction of additional functional groups, making it a valuable tool for chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. The pyrrolidine core is a common motif in many pharmaceuticals, known for its ability to mimic natural amino acids and interact with biological receptors. The methoxy and ester groups further enhance its reactivity, enabling it to participate in a wide range of chemical transformations. These properties have made (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid a subject of interest in both academic and industrial research.

Recent studies have explored the use of this compound in the development of protease inhibitors, which are critical for treating various diseases, including cancer and infectious disorders. The pyrrolidine scaffold provides a suitable platform for designing molecules that can selectively inhibit specific proteases, thereby modulating cellular processes. The ester functionality can be further modified to enhance binding affinity or to introduce additional pharmacological properties. This flexibility has made (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid an attractive candidate for drug discovery programs.

The synthesis of this compound also presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantiomeric purity. Advances in catalytic asymmetric methods have made it possible to achieve these conditions more efficiently, reducing the need for laborious purification steps. These improvements have not only streamlined the production process but also opened up new possibilities for the exploration of related compounds.

In addition to its pharmaceutical applications, (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid has shown promise in materials science. Its ability to form stable complexes with other molecules makes it useful as a ligand in coordination chemistry. These complexes can exhibit unique properties that are exploited in various technological applications, such as catalysis and sensor design. The versatility of this compound underscores its importance as a building block in multiple scientific disciplines.

The future prospects for this compound are vast, with ongoing research focusing on expanding its synthetic utility and exploring new biological targets. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to the development of novel drugs and materials based on this versatile scaffold. As our understanding of molecular interactions continues to grow, compounds like (2S,4S)-4-methoxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid will play an increasingly important role in advancing scientific knowledge and technological progress.